1-[(2-Iodoethoxy)methyl]-4-methoxybenzene

• IUPAC Name: 1-(2-iodoethoxymethyl)-4-methoxybenzene
• InChI: InChI=1S/C10H13IO2/c1-12-10-4-2-9(3-5-10)8-13-7-6-11/h2-5H,6-8H2,1H3
• InChI Key: LRKBPZODMKIXBF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)COCCI
• Molecular Formula: C10H13IO2
• Molecular Weight: 292.11 g/mol

Description

Molecular Structure Analysis

The molecular structure of 1-[(2-Iodoethoxy)methyl]-4-methoxybenzene consists of a benzene ring substituted with a methoxy group and an iodoethoxy methyl group. The InChI code for this compound is InChI=1S/C10H12I2O/c 1-8-2-3-9(6-10(8)12) 7-13-5-4-11/h2-3,6H, 4-5,7H2,1H3.

Scientific Research Applications

Electrochemical Reduction Applications

1-[(2-Iodoethoxy)methyl]-4-methoxybenzene and related compounds have applications in electrochemical studies. For instance, the electrochemical reduction of methyl triclosan, a structurally similar compound, at glassy carbon electrodes in dimethylformamide has been researched. This process involves the investigation of direct reduction, revealing insights into bond scission and formation of various derivatives (Peverly et al., 2014).

Organic Chemistry and Host-Guest Chemistry

Research in organic chemistry, particularly in host-guest chemistry, often involves compounds like this compound. Studies have explored the assembly of heterodimeric capsules via hydrogen bonds and CH-halogen/CH-pi interaction, where compounds with structural similarity to this compound were used as guests or solvents (Kobayashi et al., 2003).

Environmental Studies

In environmental science, derivatives of methoxybenzene, which are structurally related to this compound, have been found in various samples, such as grains with off-odors. This indicates their environmental presence and potential impact, warranting further investigation (Seitz & Ram, 2000).

Catalysis

The compound has relevance in catalysis, particularly in reactions like transalkylation and hydrodeoxygenation. For example, anisole (methoxybenzene), a related compound, has been used in studies focusing on the conversion of biomass lignin to gasoline-range molecules (Zhu et al., 2011).

Synthesis of Biological-Active Molecules

In the field of synthetic chemistry, the compound and its derivatives are used in the synthesis of biologically active molecules. For instance, research involving the conversion of epoxides into 2-hydroxyethyl thiocyanates uses similar compounds as catalysts, highlighting their role in synthesizing bioactive intermediates (Niknam, 2004).

Energy Storage Applications

Compounds similar to this compound are investigated for their potential in energy storage, particularly in Li-ion batteries. The study of analogues of tetramethoxybenzene for use in Li-ion batteries demonstrates the relevance of such compounds in electrochemical applications (Pirnat et al., 2013).

Future Directions

The future directions for this compound are not specified in the retrieved data. The potential applications and research directions would depend on the specific properties and reactivity of the compound.